Cas no 769944-39-0 (2-(4-Chlorophenyl)piperazine-1-carboxylic Acid tert-Butyl Ester)

2-(4-Chlorophenyl)piperazine-1-carboxylic acid tert-butyl ester is a chemically stable intermediate widely used in pharmaceutical synthesis and organic research. Its key structural features include a chlorophenyl group and a tert-butyl ester moiety, which enhance reactivity in coupling and functionalization reactions. The compound serves as a versatile building block for the preparation of piperazine derivatives, offering controlled reactivity due to the steric and electronic properties of the tert-butyl ester group. Its high purity and well-defined structure make it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules. The chlorophenyl substitution further allows for selective modifications in downstream synthetic pathways.
2-(4-Chlorophenyl)piperazine-1-carboxylic Acid tert-Butyl Ester structure
769944-39-0 structure
Product Name:2-(4-Chlorophenyl)piperazine-1-carboxylic Acid tert-Butyl Ester
CAS No:769944-39-0
MF:C15H21ClN2O2
MW:296.792443037033
MDL:MFCD08275679
CID:551277
PubChem ID:44558599
Update Time:2025-06-09

2-(4-Chlorophenyl)piperazine-1-carboxylic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

    • 1-Boc-2-(4-Chlorophenyl)piperazine
    • 1-Piperazinecarboxylicacid, 2-(4-chlorophenyl)-, 1,1-dimethylethyl ester
    • 2-(4-Chlorophenyl)piperazine-1-carboxylic acid tert-butyl ester
    • tert-Butyl 2-(4-chlorophenyl)piperazine-1-carboxylate
    • 2-(2-HYDROXY-1,1,1,3,3,3-HEXAFLUOROPROPYL)-1-NAPHTHOL
    • 4-(tert-Butoxycarbonyl)-3-(4-chlorophenyl)piperazine
    • BYPYEMNCKKTEFT-UHFFFAOYSA-N
    • AB44796
    • 1-N-Boc-2-(4-chlorophenyl)piperazine
    • AX8062243
    • AB0026654
    • ST2419911
    • W8368
    • A838935
    • t-Butyl 2-(4-chlorophenyl)piperazine-1-carboxylate
    • 4-(tert-Butoxycarbonyl)-3-(4-chlorophenyl)piper
    • (R)-2-(4-CHLORO-PHENYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • AB46341
    • FT-0657943
    • AB46344
    • CS-W006836
    • tert-butyl2-(4-chlorophenyl)piperazine-1-carboxylate
    • DTXSID50659466
    • SCHEMBL1673503
    • AKOS015911185
    • 2-(4-Chlorophenyl)piperazine-1-carboxylic acid tert-. butyl ester
    • 769944-39-0
    • DS-10217
    • 1240583-31-6
    • 2-(4-Chlorophenyl)piperazine-1-carboxylic acid tert-butyl ester, AldrichCPR
    • SY109807
    • (S)-2-(4-CHLORO-PHENYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • AMY41591
    • MFCD08275679
    • 1240588-36-6
    • EN300-1878927
    • 2-(4-Chlorophenyl)piperazine-1-carboxylic Acid tert-Butyl Ester
    • MDL: MFCD08275679
    • Inchi: 1S/C15H21ClN2O2/c1-15(2,3)20-14(19)18-9-8-17-10-13(18)11-4-6-12(16)7-5-11/h4-7,13,17H,8-10H2,1-3H3
    • InChI Key: BYPYEMNCKKTEFT-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1CNCCN1C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 296.12900
  • Monoisotopic Mass: 296.129
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.155
  • Boiling Point: 401.2°C at 760 mmHg
  • Flash Point: 196.4°C
  • Refractive Index: 1.531
  • PSA: 41.57000
  • LogP: 3.48810

2-(4-Chlorophenyl)piperazine-1-carboxylic Acid tert-Butyl Ester Security Information

2-(4-Chlorophenyl)piperazine-1-carboxylic Acid tert-Butyl Ester Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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2-(4-Chlorophenyl)piperazine-1-carboxylic Acid tert-Butyl Ester Production Method

Additional information on 2-(4-Chlorophenyl)piperazine-1-carboxylic Acid tert-Butyl Ester

Recent Advances in the Study of 2-(4-Chlorophenyl)piperazine-1-carboxylic Acid tert-Butyl Ester (CAS: 769944-39-0)

The compound 2-(4-Chlorophenyl)piperazine-1-carboxylic Acid tert-Butyl Ester (CAS: 769944-39-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperazine core and tert-butyl ester group, serves as a crucial intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of central nervous system (CNS) agents and antimicrobial therapeutics. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and emerging therapeutic potentials.

Recent literature has emphasized the role of 2-(4-Chlorophenyl)piperazine-1-carboxylic Acid tert-Butyl Ester as a versatile building block in medicinal chemistry. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its use in the synthesis of novel serotonin receptor modulators. The compound's piperazine moiety facilitates interactions with neurotransmitter receptors, making it a valuable scaffold for CNS drug development. Furthermore, its tert-butyl ester group enhances solubility and stability, which are critical factors in pharmacokinetic optimization. These properties have spurred interest in its application for designing next-generation antipsychotics and antidepressants.

In addition to its CNS applications, recent investigations have explored the antimicrobial potential of derivatives synthesized from 2-(4-Chlorophenyl)piperazine-1-carboxylic Acid tert-Butyl Ester. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that structural modifications of this compound yielded analogs with significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its promise as a lead for novel antibiotic development. These findings underscore the compound's dual utility in both neurological and infectious disease research.

The synthetic pathways for 2-(4-Chlorophenyl)piperazine-1-carboxylic Acid tert-Butyl Ester have also been optimized in recent years. A 2023 paper in Organic Process Research & Development detailed a scalable, high-yield synthesis method that reduces production costs and environmental impact. The improved protocol employs green chemistry principles, such as catalyst recycling and solvent minimization, aligning with the pharmaceutical industry's growing emphasis on sustainable practices. This advancement not only enhances the compound's accessibility for research but also positions it as a viable candidate for large-scale pharmaceutical manufacturing.

Looking ahead, researchers are investigating the compound's potential in targeted drug delivery systems. Preliminary data from a 2024 study in Molecular Pharmaceutics suggest that 2-(4-Chlorophenyl)piperazine-1-carboxylic Acid tert-Butyl Ester can be conjugated with nanoparticles to enhance blood-brain barrier penetration. This application could revolutionize the treatment of neurological disorders by improving drug bioavailability and reducing systemic side effects. As these studies progress, the compound's role in advancing precision medicine is expected to expand significantly.

In conclusion, 2-(4-Chlorophenyl)piperazine-1-carboxylic Acid tert-Butyl Ester (CAS: 769944-39-0) represents a multifaceted tool in modern drug discovery. Its applications span from CNS therapeutics to antimicrobial agents, supported by recent advancements in synthetic chemistry and drug delivery technologies. As research continues to uncover new dimensions of its utility, this compound is poised to make substantial contributions to the development of innovative pharmaceutical solutions. Future studies should focus on elucidating its structure-activity relationships and exploring its potential in combination therapies.

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